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A direct comparison of two internationally recognized standards, ASTM D5261 and ISO 9864,
reveals distinct methodologies for determining the mass per unit area of geotextiles. This
property is a critical parameter in quality control and engineering design for geosynthetics.
While both standards aim to achieve the same fundamental measurement, they prescribe
different approaches to sampling, specimen preparation, and conditioning, which can influence
the final reported values.

This guide provides a detailed comparison of these two standards to assist researchers,
scientists, and quality control professionals in understanding their key differences and selecting
the appropriate method for their specific application.

Comparative Analysis of ASTM D5261 and ISO 9864

The primary distinctions between the two standards lie in the number of test specimens, their
dimensions, and the pre-test conditioning protocols. These differences are summarized in the
table below.
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Feature ASTM D5261 ISO 9864
Geosynthetics - Test method
Standard Test Method for o
] ) ) for the determination of mass
Title Measuring Mass per Unit Area

of Geotextiles

per unit area of geotextiles and

geotextile-related products

Number of Specimens

A minimum of five.[1]

Not less than ten.[2][3]

Specimen Size

Each specimen must have an
area of at least 10,000 mm?2
(15.5 in.2), with a combined
total minimum area of 100,000
mmzZ.[1] A common size is 4" x
8".[4]

Nominally 100 cmz (10,000
mm?2).[2][3] For products with
large mesh sizes, a larger
specimen may be required to

be representative.[3]

Sampling Procedure

As per ASTM D4354.[1]

In accordance with EN ISO
9862.[3]

Conditioning

Specimens are brought to
moisture equilibrium in an
atmosphere of 21 + 2°C (70 £
4°F) and 65 * 5% relative
humidity.[1]

Specimens are conditioned for
24 hours as per ISO 554,
which specifies standard
atmospheres for conditioning
and testing.[2][3]

Weighing Accuracy

To the nearest 0.01 g.[1]

To an accuracy of 10 mg (0.01
9).[3]

Calculation

The mass per unit area is
calculated for each specimen

and then averaged.[1]

The mass per unit area is
calculated for each specimen,
and the mean value and
coefficient of variation are

determined.[3]

Experimental Protocols

The procedural workflows for ASTM D5261 and ISO 9864, while similar in principle, have

specific steps that must be followed.

ASTM D5261: Mass per Unit Area of Geotextiles
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o Sampling: A lot sample is taken according to ASTM D4354. From this, a full-width laboratory
sample is obtained.[1]

e Specimen Preparation: A minimum of five test specimens are cut from the laboratory sample,
ensuring they are representative of the entire roll width. Each specimen must have an area
of at least 10,000 mmz, and their total combined area must be at least 100,000 mmz.[1]
Specimens should be cut at least one-tenth of the geotextile width from any selvage.[1]

o Conditioning: The specimens are conditioned in a standard atmosphere for testing
geotextiles, which is maintained at a relative humidity of 65 + 5% and a temperature of 21 +
2°C (70 % 4°F), until moisture equilibrium is reached.[1]

e Procedure: Each conditioned specimen is weighed individually on a calibrated balance to the
nearest 0.01 g.[1]

o Calculation: The mass per unit area of each specimen is calculated by dividing the mass of
the specimen by its area. The average of these values is then reported as the mass per unit
area of the laboratory sample.[1]

ISO 9864: Mass per Unit Area of Geotextiles and
Geotextile-Related Products

o Sampling and Specimen Preparation: At least ten specimens are cut from positions
distributed over the full width and length of the sample, in accordance with EN ISO 9862.[3]
A die is used to cut specimens to a nominal size of 100 cmz2.[3] For materials like geogrids
with large openings, the specimen size should be larger to include at least five constituent
elements in both directions.[3]

o Conditioning: The specimens are conditioned for 24 hours in a standard atmosphere as
specified in ISO 554, unless it can be demonstrated that omitting this step does not affect the
results.[2][3]

e Procedure: Each conditioned specimen is weighed to an accuracy of 10 mg.[3]

o Calculation: The mass per unit area for each specimen is calculated. The mean mass per
unit area and the coefficient of variation for all specimens are then calculated and reported.

[3]
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Logical Workflow Diagram

The following diagram illustrates the logical relationship and key decision points when choosing
between ASTM D5261 and ISO 9864 for determining the mass per unit area of geosynthetics.
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Workflow for Selecting a Standard for Mass Per Unit Area

Start: Need to Determine
Mass Per Unit Area of a Geosynthetic

Geographic or Project
Specification Requirement?

ASTM Specification No Specific Requirement ISO Specification

ASTM D5261 Protocol 1SO 9864 Protocol

Sampling per Sampling per

ASTM D4354 EN ISO 9862

>5 Specimens
Min. Area: 10,000 mm? each

> 10 Specimens
Total Min. Area: 100,000 mm?

Nominal Size: 100 cm?

Conditioning:

2142°C, 65+5% RH Conditioning:

to Equilibrium

'

Weigh Specimens
(0.01 g accuracy)

24h per I1SO 554

for ASTM for ISO
\ 4 \ 4
Calculate Average Calculate Mean and
Mass per Unit Area Coefficient of Variation

Report Results per Report Results per

ASTM D5261 ISO 9864

Click to download full resolution via product page

Caption: A flowchart comparing the procedural steps of ASTM D5261 and ISO 9864.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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